Taurolithocholic acid sodium salt
Taurolithocholic acid sodium salt
Sodium taurolithocholate is a bile acid. It is functionally related to a taurolithocholic acid.
Brand Name:
Vulcanchem
CAS No.:
6042-32-6
VCID:
VC20813186
InChI:
InChI=1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21-,22+,23+,25+,26-;/m1./s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+]
Molecular Formula:
C26H44NNaO5S
Molecular Weight:
505.7 g/mol
Taurolithocholic acid sodium salt
CAS No.: 6042-32-6
Cat. No.: VC20813186
Molecular Formula: C26H44NNaO5S
Molecular Weight: 505.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium taurolithocholate is a bile acid. It is functionally related to a taurolithocholic acid. |
|---|---|
| CAS No. | 6042-32-6 |
| Molecular Formula | C26H44NNaO5S |
| Molecular Weight | 505.7 g/mol |
| IUPAC Name | sodium;2-[[(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h17-23,28H,4-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,18-,19-,20+,21-,22+,23+,25+,26-;/m1./s1 |
| Standard InChI Key | YAERYJYXPRIDTO-HRHHVWJRSA-M |
| Isomeric SMILES | C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C.[Na+] |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+] |
| Canonical SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C.[Na+] |
| Appearance | Assay:≥95%A crystalline solid |
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